Cas no 477585-41-4 (4-[(5-quinolinyloxy)methyl]benzoic Acid)

• Product Name: 4-[(5-quinolinyloxy)methyl]benzoic Acid
• CAS No: 477585-41-4
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 2646300
• PubChem ID: 22392778
• Update Time: 2025-04-21

4-[(5-quinolinyloxy)methyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 477585-41-4
• DB-137864
• 4-[(5-quinolinyloxy)methyl]benzoic Acid
• QSEAJTHCNKWWIA-UHFFFAOYSA-N
• SCHEMBL4060462

• Inchi： 1S/C17H13NO3/c19-17(20)13-8-6-12(7-9-13)11-21-16-5-1-4-15-14(16)3-2-10-18-15/h1-10H,11H2,(H,19,20)
• InChI Key： QSEAJTHCNKWWIA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(=O)O)=CC=1)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 279.08954328Da
• Monoisotopic Mass: 279.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4Ų